Cas no 301228-35-3 (N-2-(1H-1,3-benzodiazol-2-yl)ethylpropanamide)

• Product Name: N-2-(1H-1,3-benzodiazol-2-yl)ethylpropanamide
• CAS No: 301228-35-3
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 3053701
• PubChem ID: 732403
• Update Time: 2025-04-21

N-2-(1H-1,3-benzodiazol-2-yl)ethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(1H-benzo[d]imidazol-2-yl)ethyl)propionamide
• AKOS000275557
• CHEMBL1331024
• SMR000140537
• CS-0247406
• G34236
• SR-01000408628-1
• N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]propanamide
• N-(2-(1H-BENZIMIDAZOL-2-YL)ETHYL)PROPANAMIDE
• BMA22835
• EN300-36564
• AG-690/11668354
• Z57298433
• STL356898
• SR-01000408628
• HMS2490I22
• SCHEMBL13405873
• N-[2-(1H-13-BENZODIAZOL-2-YL)ETHYL]PROPANAMIDE
• MLS000533099
• 301228-35-3
• N-[2-(1H-benzimidazol-2-yl)ethyl]propanamide
• N-2-(1H-1,3-benzodiazol-2-yl)ethylpropanamide

• Inchi： 1S/C12H15N3O/c1-2-12(16)13-8-7-11-14-9-5-3-4-6-10(9)15-11/h3-6H,2,7-8H2,1H3,(H,13,16)(H,14,15)
• InChI Key： QNEQDAQMQXMDIZ-UHFFFAOYSA-N
• SMILES： O=C(CC)NCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 217.121512110Da
• Monoisotopic Mass: 217.121512110Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų